Cas no 1859536-42-7 (3-phenyl-2-azaspiro[3.5]nonan-1-one)

• Product Name: 3-phenyl-2-azaspiro[3.5]nonan-1-one
• CAS No: 1859536-42-7
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 4624521
• Update Time: 2025-05-19

3-phenyl-2-azaspiro[3.5]nonan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[3.5]nonan-1-one, 3-phenyl-
• 3-phenyl-2-azaspiro[3.5]nonan-1-one

• Inchi： 1S/C14H17NO/c16-13-14(9-5-2-6-10-14)12(15-13)11-7-3-1-4-8-11/h1,3-4,7-8,12H,2,5-6,9-10H2,(H,15,16)
• InChI Key： DCABXSUPCDBEKV-UHFFFAOYSA-N
• SMILES： C1(=O)C2(CCCCC2)C(C2=CC=CC=C2)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-phenyl-2-azaspiro[3.5]nonan-1-one

Comprehensive Overview of 3-phenyl-2-azaspiro[3.5]nonan-1-one (CAS No. 1859536-42-7): Structure, Applications, and Research Insights

3-phenyl-2-azaspiro[3.5]nonan-1-one (CAS No. 1859536-42-7) is a structurally unique spirocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its molecular framework combines a phenyl ring with a spiro[3.5]nonane core, offering versatile reactivity and potential applications in drug discovery. The compound's azaspiro motif is particularly notable for its ability to modulate biological activity, making it a valuable scaffold for designing small-molecule inhibitors and therapeutic agents.

Recent studies highlight the growing interest in spirocyclic compounds like 3-phenyl-2-azaspiro[3.5]nonan-1-one due to their three-dimensional complexity and improved pharmacokinetic properties compared to flat aromatic systems. Researchers are actively exploring its role in targeting G-protein-coupled receptors (GPCRs) and enzyme modulation, aligning with trends in precision medicine and fragment-based drug design. The compound's rigid spirocenter also enhances metabolic stability, a critical factor in optimizing oral bioavailability.

From a synthetic perspective, 3-phenyl-2-azaspiro[3.5]nonan-1-one exemplifies advancements in cascade reactions and transition-metal catalysis. Its preparation often involves intramolecular cyclizations or multicomponent reactions, topics frequently searched in academic databases like SciFinder and Reaxys. The compound's stereochemistry further attracts interest, as chiral spirocyclic lactams are pivotal in asymmetric synthesis.

In the context of AI-driven drug discovery, 3-phenyl-2-azaspiro[3.5]nonan-1-one serves as a case study for virtual screening and molecular docking simulations. Computational chemists leverage its 3D structure to predict binding affinities, reflecting the industry's shift toward in silico methods. This aligns with Google Trends data showing rising searches for "machine learning in chemistry" and "cheminformatics tools."

Environmental and regulatory considerations for CAS No. 1859536-42-7 emphasize its classification as a non-hazardous research chemical under standard handling protocols. Its stability under ambient conditions makes it suitable for high-throughput screening (HTS) workflows, a key focus area for biotech startups. The compound's patent landscape reveals applications in neurodegenerative disease research, particularly for kinase inhibition—a hot topic in PubMed queries.

Future directions for 3-phenyl-2-azaspiro[3.5]nonan-1-one include exploring its photophysical properties for OLED materials and bioimaging probes, bridging materials science with life sciences. As sustainability gains traction, greener synthetic routes using biocatalysis or flow chemistry are being investigated—topics frequently discussed at ACS and RSC conferences.